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Cat. No.: B13395056

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies used to

measure the exciton diffusion length in the high-performance conjugated polymer, PTB7-Th
(Poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl][3-fluoro-2-[(2-

ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]]). An accurate determination of the exciton

diffusion length is critical for optimizing the morphology and performance of organic

photovoltaic (OPV) devices.

Core Concepts: Exciton Diffusion in Organic
Semiconductors
In organic semiconductors like PTB7-Th, the absorption of a photon creates a bound electron-

hole pair known as an exciton. For charge generation in a solar cell, this exciton must travel to

a donor-acceptor interface where it can dissociate into free charge carriers. The average

distance an exciton can travel from its point of generation to its decay is defined as the exciton

diffusion length (LD). A longer exciton diffusion length allows for more efficient charge

generation, particularly in devices with larger domain sizes. The exciton diffusion length is
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related to the exciton diffusion coefficient (D) and the exciton lifetime (τ) by the following

equation:

LD = √(Dτ)

Several techniques can be employed to measure the exciton diffusion length, with

photoluminescence (PL) quenching and transient absorption microscopy (TAM) being two

prominent methods.

Quantitative Data Summary
The following table summarizes the experimentally determined exciton diffusion parameters for

PTB7-Th from cited research.

Parameter Value
Measurement
Technique

Quencher/Con
ditions

Source

3D Exciton

Diffusion Length

(LD)

12 nm

Photoluminescen

ce (PL)

Quenching

ITIC or IT-4F [1]

Exciton Diffusion

Coefficient (D)

(1.0 ± 0.1) x 10-3

cm2 s-1

Photoluminescen

ce (PL)

Quenching

ITIC or IT-4F [1]

Experimental Protocols
Photoluminescence (PL) Quenching
This is a widely used method to determine the exciton diffusion length in a host material (PTB7-
Th) by introducing a known concentration of a quencher molecule. The quencher provides a

non-radiative decay pathway for the excitons, leading to a decrease in the photoluminescence

of the host material. By analyzing the extent of this quenching as a function of quencher

concentration, the exciton diffusion coefficient and length can be calculated.

a. Sample Preparation:
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Solution Preparation: Prepare a stock solution of PTB7-Th in a suitable solvent (e.g.,

chlorobenzene) at a specific concentration (e.g., 10 mg/mL). Prepare a separate stock

solution of the quencher molecule (e.g., a non-fullerene acceptor like ITIC or IT-4F) in the

same solvent.

Blend Films: Prepare a series of blend solutions with a fixed concentration of PTB7-Th and

varying low concentrations of the quencher.

Film Deposition: Spin-coat the blend solutions onto pre-cleaned substrates (e.g., quartz or

glass) to form thin films. Also, prepare a neat PTB7-Th film as a reference.

Annealing: If required, anneal the films under a nitrogen atmosphere to control the

morphology.

b. PL Measurement:

Steady-State PL: Measure the steady-state photoluminescence spectra of the neat and

blend films using a spectrofluorometer. The excitation wavelength should be chosen to

selectively excite the PTB7-Th.

Time-Resolved PL (TRPL): Measure the photoluminescence decay dynamics of the neat and

blend films using a time-correlated single photon counting (TCSPC) system. A pulsed laser is

used for excitation, and the decay of the PL intensity over time is recorded.

c. Data Analysis:

The analysis is based on the Stern-Volmer model, which relates the quenching of

luminescence to the concentration of the quencher.

The exciton diffusion coefficient (D) can be extracted by fitting the time-resolved PL decay

data of the blend films with a model that accounts for exciton diffusion to the quencher

molecules.

The exciton diffusion length (LD) is then calculated using the measured exciton lifetime (τ) of

the neat PTB7-Th film and the extracted diffusion coefficient (D).

Transient Absorption Microscopy (TAM)
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Transient absorption microscopy is a powerful technique that allows for the direct visualization

of exciton populations in space and time. By observing the expansion of the initial exciton

population, the diffusion coefficient can be determined.

a. Experimental Setup:

A femtosecond laser system is used to generate both a pump and a probe pulse.

The pump pulse is focused to a diffraction-limited spot on the sample, creating a localized

population of excitons.

The probe pulse, which is delayed in time with respect to the pump, is used to measure the

change in absorption of the sample due to the presence of excitons.

By scanning the probe beam relative to the pump beam or by using wide-field imaging, a

spatiotemporal map of the exciton population can be generated.[2][3][4]

b. Measurement Procedure:

A thin film of neat PTB7-Th is prepared on a transparent substrate.

The sample is placed in the TAM setup.

The pump pulse excites the sample, and the transient absorption signal is measured as a

function of both the delay time between the pump and probe pulses and the spatial position.

c. Data Analysis:

The spatial profile of the transient absorption signal at different delay times is analyzed.

The mean squared displacement (MSD) of the exciton population is calculated as a function

of time.

The diffusion coefficient (D) is extracted from the slope of the MSD versus time plot.

The exciton diffusion length (LD) can then be calculated using the independently measured

exciton lifetime (τ).
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Caption: Exciton generation, diffusion, and decay pathways in PTB7-Th with a quencher.
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Caption: Experimental workflow for measuring exciton diffusion length using PL quenching.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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